Cas no 379714-50-8 (2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide
• CAS No: 379714-50-8
• MF: C₂₀H₁₉Cl₂N₃O
• MW: 388.290362596512
• CID: 5454073
• PubChem ID: 2344112
• Update Time: 2025-11-06

2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580387
• (2E)-2-cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]prop-2-enamide
• 2-cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]prop-2-enamide
• AKOS001030798
• Z44338280
• STK950068
• 379714-50-8
• 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide

• Inchi： 1S/C20H19Cl2N3O/c1-3-25(4-2)17-8-5-14(6-9-17)11-15(13-23)20(26)24-19-10-7-16(21)12-18(19)22/h5-12H,3-4H2,1-2H3,(H,24,26)
• InChI Key： XQVHUWSLTMLVJR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1Cl)(=O)C(C#N)=CC1=CC=C(N(CC)CC)C=C1

Computed Properties

• Exact Mass: 387.0905176g/mol
• Monoisotopic Mass: 387.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.2±50.0 °C(Predicted)
• pka: 9.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide

Research Brief on 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide (CAS: 379714-50-8)

The compound 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide (CAS: 379714-50-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 379714-50-8, which include a cyano group, a diethylamino-substituted phenyl ring, and a dichlorophenyl moiety. These structural elements contribute to its ability to interact with specific biological targets, such as protein kinases and other enzymes involved in signal transduction pathways. Computational modeling and in vitro assays have demonstrated its high binding affinity and selectivity, making it a promising lead compound for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 379714-50-8. The compound exhibited potent inhibitory effects on the proliferation of several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies revealed that it acts by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are often dysregulated in malignancies. These findings suggest its potential as a targeted therapy for oncology applications.

Another area of interest is the compound's antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 379714-50-8 showed significant efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.

Despite these promising results, challenges remain in the development of 379714-50-8 as a therapeutic agent. Pharmacokinetic studies have indicated issues related to its solubility and metabolic stability, which could limit its bioavailability. Current research efforts are focused on structural modifications and formulation strategies to address these limitations while preserving its biological activity.

In conclusion, 2-Cyano-N-(2,4-dichlorophenyl)-3-[4-(diethylamino)phenyl]-2-propenamide (CAS: 379714-50-8) represents a versatile scaffold with significant potential in drug discovery. Its dual anticancer and antimicrobial activities, coupled with its unique mechanism of action, make it a compelling candidate for further investigation. Future studies should prioritize optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to advance its translation into clinical applications.